![molecular formula C19H16F3N5O2S B2699282 N-(5-(tert-butyl)isoxazol-3-yl)-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide CAS No. 313245-58-8](/img/structure/B2699282.png)
N-(5-(tert-butyl)isoxazol-3-yl)-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
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Description
N-(5-(tert-butyl)isoxazol-3-yl)-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C19H16F3N5O2S and its molecular weight is 435.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has shown that pyrazolo[1,5-a]pyrimidine derivatives exhibit significant biological activities, including inhibition of cancer cell proliferation. For example, the synthesis and characterization of certain pyrazolo[1,5-a]pyrimidine derivatives have been detailed, highlighting their effective inhibition on the proliferation of some cancer cell lines (Ju Liu et al., 2016). This suggests potential applications in cancer research and treatment.
Antifungal and Anticancer Properties
Other studies have focused on the development of heterocyclic compounds, including pyrazolo[1,5-a]pyrimidine and isoxazole derivatives, for their antifungal and anticancer properties. For instance, synthetic pyrazole derivatives have been evaluated for their growth-inhibitory effects on phytopathogenic fungi, showing differential sensitivity among various fungi (C. B. Vicentini et al., 2007). Additionally, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, demonstrating structure-activity relationships that are crucial for their biological efficacy (A. Rahmouni et al., 2016).
Synthesis Techniques
Advances in synthesis techniques for pyrazolo[1,5-a]pyrimidine and isoxazole derivatives are also significant. Microwave-assisted synthesis has been explored for creating fused heterocycles incorporating the trifluoromethyl moiety, indicating the efficiency and utility of modern synthetic methods in developing compounds with potential pharmaceutical applications (M. Shaaban, 2008).
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N5O2S/c1-18(2,3)14-9-15(26-29-14)24-17(28)11-8-16-23-10(12-5-4-6-30-12)7-13(19(20,21)22)27(16)25-11/h4-9H,1-3H3,(H,24,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIYHTLAXNKHLGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)C2=NN3C(=CC(=NC3=C2)C4=CC=CS4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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